Cas no 2065185-81-9 (Threonine, methyl ester)

• Product Name: Threonine, methyl ester
• CAS No: 2065185-81-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 5212743
• Update Time: 2025-06-12

Threonine, methyl ester Chemical and Physical Properties

Names and Identifiers

• Threonine, methyl ester

• Inchi： 1S/C5H11NO3/c1-3(7)4(6)5(8)9-2/h3-4,7H,6H2,1-2H3/t3-,4+/m1/s1
• InChI Key： TVHCXXXXQNWQLP-DMTCNVIQSA-N
• SMILES： C(OC)(=O)[C@H]([C@H](O)C)N

Additional information on Threonine, methyl ester

Threonine, Methyl Ester (CAS No. 2065185-81-9): An Overview of Its Properties, Applications, and Recent Research

Threonine, methyl ester (CAS No. 2065185-81-9) is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of threonine, an essential amino acid that plays a crucial role in various biological processes. The methyl ester form of threonine is particularly interesting due to its unique chemical properties and potential applications in pharmaceutical and biotechnological research.

The chemical structure of threonine, methyl ester consists of a central carbon atom bonded to a methyl group, a carboxyl group, and an amino group. The presence of the methyl ester group at the carboxyl position significantly alters the solubility and reactivity of the molecule compared to its free acid form. This modification can enhance the compound's stability and bioavailability, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of threonine, methyl ester as a building block for the development of novel drugs and therapeutic agents. One notable area of research is its application in the synthesis of peptides and proteins. The methyl ester form can facilitate the formation of peptide bonds through various coupling reactions, which are essential for constructing peptides with specific biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the potential of threonine, methyl ester in the development of anti-cancer drugs. Researchers found that derivatives of threonine, including its methyl ester form, can inhibit key enzymes involved in cancer cell proliferation. This discovery opens up new avenues for designing targeted therapies that can selectively target cancer cells while minimizing side effects on healthy tissues.

Beyond its pharmaceutical applications, threonine, methyl ester has also shown promise in biotechnological processes. For instance, it can be used as a substrate in enzymatic reactions to produce valuable chemicals and materials. Enzymes such as proteases and lipases can catalyze the hydrolysis or transesterification of threonine derivatives, leading to the formation of products with diverse applications in industries such as food, cosmetics, and materials science.

The physical properties of threonine, methyl ester are well-characterized. It is a white crystalline solid with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as ethanol and methanol but has limited solubility in water. These properties make it suitable for use in various synthetic procedures where controlled solubility is required.

Safety considerations are an important aspect when handling any chemical compound. While threonine, methyl ester is generally considered safe for laboratory use under proper conditions, it is essential to follow standard safety protocols to ensure the well-being of researchers and laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, threonine, methyl ester (CAS No. 2065185-81-9) is a versatile compound with a wide range of applications in pharmaceuticals, biotechnology, and chemical synthesis. Its unique chemical properties make it an attractive candidate for developing new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.